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Compound of Interest

Compound Name: 28-Homobrassinolide

Cat. No.: B109705

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the field trial performance of 28-
homobrassinolide (28-HBL) in enhancing crop yield against other alternatives. The
information presented is supported by experimental data to aid in research and development
decisions.

Performance of 28-Homobrassinolide on Crop Yield:
A Quantitative Analysis

Field trials have consistently demonstrated the positive impact of 28-homobrassinolide on the
yield of a variety of economically important crops. The application of 28-HBL has been shown
to significantly increase grain yield, fruit number, and overall biomass. The following table
summarizes the quantitative data from various field studies, offering a comparative look at its
efficacy across different crops and in relation to other plant growth regulators.
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Application  Yield
Crop Cultivar Treatment Method & Increase Reference
Timing (%)
Foliar spray
N 0.5 mg/L 28- at tillering Significant
Wheat Not Specified ) ) [1][2][3]
HBL and spike increase
initiation
Foliar spray
1.0 mg/L 28- at tillering Significant
: : [11[2][3]
HBL and spike increase
initiation
Foliar spray o
) N 0.25 mg/L 28- ] Significant
Rice Not Specified at panicle ) [1112][3]
HBL o increase
initiation
Foliar spray o
0.50 mg/L 28- _ Significant
at panicle ) [11121[3]
HBL increase
initiation
Foliar spray o
1.00 mg/L 28- ) Significant
at panicle ) [1][2]13]
HBL o increase
initiation
Foliar spra
) 5 25 mg a.i./ha o pray
Maize Not Specified at silking 99-141 [415]
28-HBL
stage
Foliar spra
30 mg a.i./ha o pray
at silking 18.95-19.5 [4115]
28-HBL
stage
Foliar spray o
0.25 mg/L 28- ) Significant
Groundnut JL 24 at flowering ) [1][2]
HBL ] increase
and pegging
Foliar spray o
0.50 mg/L 28- _ Significant
at flowering ) [1112]
HBL increase
and pegging
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Foliar spray
N 0.25mg/L 28- at 30 and 45 Significant
Mustard Not Specified ) [1112][3]
HBL days after increase
sowing
Foliar spray
0.50 mg/L 28-  at 30 and 45 Significant
: [11[2][3]
HBL days after increase
sowing
Foliar spray
N 0.25mg/L 28- at25and 35 Significant
Potato Not Specified ) [1112][3]
HBL days after increase
emergence
Foliar spray
0.50 mg/L 28- at 25 and 35 Significant
: [11[2][3]
HBL days after increase
emergence
Foliar spray
N 0.1 mg/L 28- at 30, 50, and  Significant
Cotton Not Specified ) [1112][3]
HBL 70 days after increase
sowing
Foliar spray
1.0 mg/L 28- at 30, 50, and  Significant
: [11[2][3]
HBL 70 days after increase
sowing
Significant
N 0.10 g a.i./ha ] increase in
Tomato Not Specified Foliar spray ) [6]
28-HBL fruit number
and weight
Significant
0.12 g a.i./ha ] increase in
Foliar spray ) [6]
28-HBL fruit number
and weight
© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.researchgate.net/figure/A-comprehensive-diagram-depicting-the-brassinosteroid-signaling-pathway-in-plants_fig2_365681691
https://www.researchgate.net/figure/The-Brassinosteroid-Signaling-Pathway_fig4_237200033
http://repository.ias.ac.in/24803/
https://www.researchgate.net/figure/A-comprehensive-diagram-depicting-the-brassinosteroid-signaling-pathway-in-plants_fig2_365681691
https://www.researchgate.net/figure/The-Brassinosteroid-Signaling-Pathway_fig4_237200033
http://repository.ias.ac.in/24803/
https://www.researchgate.net/figure/A-comprehensive-diagram-depicting-the-brassinosteroid-signaling-pathway-in-plants_fig2_365681691
https://www.researchgate.net/figure/The-Brassinosteroid-Signaling-Pathway_fig4_237200033
http://repository.ias.ac.in/24803/
https://www.researchgate.net/figure/A-comprehensive-diagram-depicting-the-brassinosteroid-signaling-pathway-in-plants_fig2_365681691
https://www.researchgate.net/figure/The-Brassinosteroid-Signaling-Pathway_fig4_237200033
http://repository.ias.ac.in/24803/
https://www.researchgate.net/figure/A-comprehensive-diagram-depicting-the-brassinosteroid-signaling-pathway-in-plants_fig2_365681691
https://www.researchgate.net/figure/The-Brassinosteroid-Signaling-Pathway_fig4_237200033
http://repository.ias.ac.in/24803/
https://www.researchgate.net/figure/A-comprehensive-diagram-depicting-the-brassinosteroid-signaling-pathway-in-plants_fig2_365681691
https://www.researchgate.net/figure/The-Brassinosteroid-Signaling-Pathway_fig4_237200033
http://repository.ias.ac.in/24803/
https://www.researchgate.net/publication/351422014_Application_of_homobrassinolide_enhances_growth_yield_and_quality_of_tomato
https://www.researchgate.net/publication/351422014_Application_of_homobrassinolide_enhances_growth_yield_and_quality_of_tomato
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Gibberellic
) Lower
acid (GA3) ] )
Foliar spray increase than  [6]
0.018g
_ 28-HBL
a.i./ha
Naphthalene
) i Lower
Acetic Acid ) )
Foliar spray increase than  [6]
(NAA) 25
28-HBL
ppm
_ 27% increase
) ) 10-8 M 28- Seed soaking
Vignaradiata T 44 in seed [7]
HBL for 8 hours

weight

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are the experimental protocols for key studies cited in this guide.

Protocol 1: Foliar Application of 28-Homobrassinolide
on Various Crops

» Objective: To evaluate the effect of foliar application of 28-HBL on the yield of wheat, rice,
groundnut, mustard, potato, and cotton.

e Planting: Crops were sown in the field following standard agricultural practices for the
respective regions.

e Treatments:

o

Wheat: 0.5 and 1.0 mg/L 28-HBL solutions were prepared.

[¢]

Rice: 0.25, 0.50, and 1.00 mg/L 28-HBL solutions were prepared.

[¢]

Groundnut: 0.25 and 0.50 mg/L 28-HBL solutions were prepared.

[e]

Mustard: 0.25 and 0.50 mg/L 28-HBL solutions were prepared.
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o Potato: 0.25 and 0.50 mg/L 28-HBL solutions were prepared.

o Cotton: 0.1 and 1.0 mg/L 28-HBL solutions were prepared.

o A control group was sprayed with distilled water.

e Application:

o Wheat: Foliar sprays were applied at the tillering and spike initiation stages.[1][2][3]

[¢]

Rice: Foliar sprays were applied at the panicle initiation stage.[1][2][3]

[e]

Groundnut: Foliar sprays were applied at the flowering and pegging stages.[1][2]

o

Mustard: Foliar sprays were applied at 30 and 45 days after sowing.[1][2][3]

[¢]

Potato: Foliar sprays were applied at 25 and 35 days after emergence.[1][2][3]

[e]

Cotton: Foliar sprays were applied at 30, 50, and 70 days after sowing.[1][2][3]

» Data Collection: At maturity, the grain yield for cereals, pod yield for groundnut, tuber yield for
potato, and seed cotton yield were recorded.

 Statistical Analysis: The data was subjected to analysis of variance (ANOVA) to determine
the statistical significance of the treatments.

Protocol 2: Seed Soaking with 28-Homobrassinolide in
Vigna radiata

¢ Objective: To assess the impact of seed priming with 28-HBL on the growth and yield of
Vigna radiata.

o Seed Treatment: Seeds of Vigna radiata cv. T 44 were surface sterilized. The sterilized
seeds were then soaked in aqueous solutions of 28-HBL at concentrations of 10-8 M, 10-¢
M, and 10~% M for 8 hours. A control group of seeds was soaked in distilled water.[7]

e Planting: The treated seeds were sown in pots containing a mixture of soil and compost.
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» Growth Conditions: The pots were maintained under suitable glasshouse conditions.

» Data Collection: At the final harvest, the number of pods per plant and the total seed weight
were measured.[7]

o Statistical Analysis: The collected data was statistically analyzed to compare the
performance of different treatments against the control.

Signaling Pathway and Experimental Workflow

To understand the mechanism of action of 28-homobrassinolide and the typical workflow of a
field trial, the following diagrams are provided.
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Caption: Brassinosteroid Signaling Pathway.
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Caption: General Workflow of a Field Trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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